Cas no 865180-34-3 (2,6-dimethoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2,6-dimethoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865180-34-3
• MF: C₁₉H₁₉N₃O₅S₂
• MW: 433.501261949539
• CID: 6318866
• PubChem ID: 3383820
• Update Time: 2025-07-10

2,6-dimethoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 865180-34-3
• F1365-1299
• AKOS024606492
• 2,6-dimethoxy-N-[(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2,6-dimethoxybenzamide
• 2,6-dimethoxy-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide

• Inchi： 1S/C19H19N3O5S2/c1-4-10-22-13-9-8-12(29(20,24)25)11-16(13)28-19(22)21-18(23)17-14(26-2)6-5-7-15(17)27-3/h4-9,11H,1,10H2,2-3H3,(H2,20,24,25)/b21-19-
• InChI Key： QKJUYJXLNFLAHV-VZCXRCSSSA-N
• SMILES： S1/C(=N\C(C2C(=CC=CC=2OC)OC)=O)/N(CC=C)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 433.07661306g/mol
• Monoisotopic Mass: 433.07661306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 145Ų

Additional information on 2,6-dimethoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Comprehensive Analysis of 2,6-dimethoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865180-34-3)

The compound 2,6-dimethoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865180-34-3) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique benzothiazole core, combined with sulfamoyl and dimethoxybenzamide functional groups, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for sulfonamide derivatives like 2,6-dimethoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has surged due to their versatility in medicinal chemistry. The allyl group (prop-2-en-1-yl) in its structure enhances its reactivity, making it a valuable intermediate in synthetic pathways. This compound's Z-configuration (2Z) also plays a critical role in its stereochemical properties, influencing its binding affinity to proteins and other biomolecules.

One of the most searched questions about this compound revolves around its synthesis methods and purification techniques. Researchers often seek optimized protocols to achieve high yields and purity, especially for scale-up production. The presence of the sulfamoyl group (-SO₂NH₂) introduces challenges in solubility and stability, which are frequently discussed in academic forums and patent literature. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis routes for such heterocyclic compounds.

Another hot topic is the biological activity of CAS No. 865180-34-3. Preliminary studies suggest its potential in targeting inflammatory pathways or metabolic disorders, aligning with the growing interest in precision medicine. The dihydrobenzothiazole scaffold is known for its neuroprotective and antioxidant properties, which could expand its applications in neurodegenerative disease research. However, further in vitro and in vivo studies are needed to validate these hypotheses.

From a commercial perspective, 2,6-dimethoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is often listed in catalogs of specialty chemicals, with suppliers highlighting its high purity and custom synthesis options. The compound's CAS registry number (865180-34-3) is a critical identifier for procurement and regulatory compliance, ensuring traceability in global markets. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, as emphasized in technical datasheets.

In conclusion, 2,6-dimethoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a fascinating area of research with broad implications. Its structural complexity and functional diversity make it a subject of ongoing exploration in both academia and industry. As scientific inquiries into its mechanisms of action and applications continue, this compound is poised to remain a focal point in the development of next-generation therapeutics and functional materials.